![molecular formula C13H17BrN2O2 B4683523 N-(4-bromophenyl)-N'-(3-methylbutyl)ethanediamide](/img/structure/B4683523.png)
N-(4-bromophenyl)-N'-(3-methylbutyl)ethanediamide
Overview
Description
N-(4-bromophenyl)-N'-(3-methylbutyl)ethanediamide, commonly known as BME, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of amides and is synthesized through a multistep process.
Scientific Research Applications
BME has been extensively studied for its potential applications in various fields of science. One of the significant applications of BME is in the field of cancer research. BME has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo. It has been reported that BME induces apoptosis in cancer cells by activating the caspase pathway.
Another potential application of BME is in the field of neuroscience. BME has been shown to have a neuroprotective effect in various animal models of neurodegenerative diseases. It has been reported that BME reduces oxidative stress and inflammation in the brain, which are the major contributors to neurodegeneration.
Mechanism of Action
The mechanism of action of BME is not fully understood. However, it has been proposed that BME exerts its pharmacological effects by modulating various signaling pathways in the body. BME has been shown to activate the caspase pathway, which leads to apoptosis in cancer cells. It also reduces oxidative stress and inflammation in the brain, which are the major contributors to neurodegeneration.
Biochemical and Physiological Effects:
BME has been shown to have various biochemical and physiological effects in the body. It has been reported that BME reduces oxidative stress and inflammation in the brain, which are the major contributors to neurodegeneration. It also inhibits the growth of cancer cells by inducing apoptosis through the caspase pathway.
Advantages and Limitations for Lab Experiments
BME has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in the laboratory. It has shown promising results in inhibiting the growth of cancer cells and reducing oxidative stress and inflammation in the brain. However, BME has some limitations as well. It is not soluble in water, which makes it difficult to administer in vivo. It also has low bioavailability, which limits its potential applications in the body.
Future Directions
There are several future directions for the research on BME. One of the significant directions is to explore the potential applications of BME in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to investigate the mechanism of action of BME in inhibiting the growth of cancer cells. Furthermore, the development of more efficient synthesis methods and derivatives of BME could lead to the discovery of more potent compounds with potential applications in various fields of science.
Conclusion:
In conclusion, BME is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is synthesized through a multistep process and has shown promising results in inhibiting the growth of cancer cells and reducing oxidative stress and inflammation in the brain. However, more research is needed to explore the full potential of BME in various fields of science.
properties
IUPAC Name |
N'-(4-bromophenyl)-N-(3-methylbutyl)oxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17BrN2O2/c1-9(2)7-8-15-12(17)13(18)16-11-5-3-10(14)4-6-11/h3-6,9H,7-8H2,1-2H3,(H,15,17)(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAMARVGRBQEVEP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNC(=O)C(=O)NC1=CC=C(C=C1)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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